Cas no 20164-02-7 (2-[(1e,3e)-4-nitrobuta-1,3-dienyl]furan)

• Product name: 2-[(1e,3e)-4-nitrobuta-1,3-dienyl]furan
• CAS No: 20164-02-7
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 909170
• PubChem ID: 6055087

2-[(1e,3e)-4-nitrobuta-1,3-dienyl]furan Chemical and Physical Properties

Names and Identifiers

• 2-[(1e,3e)-4-nitrobuta-1,3-dienyl]furan
• 1-Fur-2-yl-4-nitro-buta-1.3-dien
• 2-(4'-Nitrobenzyloxy)-benzaldehyd
• 2-(4-Nitrobenzyloxy)-benzaldehyd
• 2-(4-Nitro-benzyloxy)-benzaldehyd
• 2-(4-nitrobenzyloxy)benzaldehyde
• 2-(p-Nitrobenzyloxy)-benzaldehyd
• 2-[(4-nitrobenzyl)oxy]benzaldehyde
• 2-<
• 2-< 4-Nitro-benzyloxy> -benzaldehyd
• 2-< 4-Nitro-butadien-(1.3)-yl> -furan
• AC1LEZXJ
• AC1Q1ZD0
• benzaldehyde, 2-[(4-nitrophenyl)methoxy]-
• CTK0E4003
• Oprea1_393029
• Oprea1_749841
• NSC186521
• 20164-02-7
• NSC-186521

• Inchi： InChI=1S/C8H7NO3/c10-9(11)6-2-1-4-8-5-3-7-12-8/h1-7H/b4-1+,6-2+
• InChI Key： VVYPXKHTNVZRQI-NKZTZDQQSA-N
• SMILES： C1=COC(=C1)C=CC=C[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 56.28
• LogP: 2.60640